N-[4-acetyl-7'-methyl-2'-oxo-1'-(3-phenoxypropyl)spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide

• IUPAC Name: N-[4-acetyl-7'-methyl-2'-oxo-1'-(3-phenoxypropyl)spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C23H24N4O4S/c1-15-9-7-12-19-20(15)26(13-8-14-31-18-10-5-4-6-11-18)21(30)23(19)27(17(3)29)25-22(32-23)24-16(2)28/h4-7,9-12H,8,13-14H2,1-3H3,(H,24,25,28)
• InChI Key: FFBUVNCIYAPXGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3(C(=O)N2CCCOC4=CC=CC=C4)N(N=C(S3)NC(=O)C)C(=O)C
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol

Description

N-[4-acetyl-7'-methyl-2'-oxo-1'-(3-phenoxypropyl)spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide is a useful research compound. Its molecular formula is C23H24N4O4S and its molecular weight is 452.5g/mol. The purity is usually 95%.
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Scientific Research Applications

Spiro Compounds in Medicinal Chemistry

Spiro compounds, characterized by their unique structural motif involving a spiro linkage (a single atom connecting two rings), have shown significant promise in medicinal chemistry due to their diverse biological activities. Recent studies highlight the antioxidant activities found in both naturally occurring and synthetic spiro compounds. These activities are crucial as oxidative stress is implicated in the progression of various diseases including cancer, diabetes, and neurodegenerative disorders. The structural versatility and similarity to important pharmacophores make spiro compounds valuable for drug development aimed at addressing oxidative stress-related pathologies (Acosta-Quiroga et al., 2021).

1,3,4-Thiadiazoles in Pharmacology

1,3,4-Thiadiazoles are another class of heterocycles known for their wide-ranging pharmacological potential, including anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral activities. The presence of the toxophoric N2C2S moiety in these compounds contributes to their extensive biological activities. The diverse pharmacological activities of 1,3,4-thiadiazole derivatives underscore their importance in the design of new drugs and highlight the potential for the development of hybrid molecules combining different pharmacophoric elements for enhanced therapeutic effects (Mishra et al., 2015).

Indoles in Drug Development

Indoles, with their heterocyclic structure, are key components of many natural and synthetic biologically active compounds. They exhibit a wide array of pharmacological properties, including antimicrobial, anti-inflammatory, and antitumor activities. The versatility and pharmacophoric significance of the indole ring make it a central scaffold in medicinal chemistry for the development of new therapeutic agents. This highlights the potential research interest in exploring compounds like N-[4-acetyl-7'-methyl-2'-oxo-1'-(3-phenoxypropyl)spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide for various medicinal applications (Lelyukh, 2019).